Cas no 1010922-55-0 (3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid)

• Product Name: 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid
• CAS No: 1010922-55-0
• MF: C₁₅H₁₆O₆
• MW: 292.283945083618
• MDL: MFCD12028776
• CID: 4675766
• PubChem ID: 42506555
• Update Time: 2025-06-11

3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(7,8-dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoic acid
• 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic acid
• 3-(7,8-dimethoxy-4-methyl-2-oxochromen-3-yl)propanoic acid
• STL466256
• T2668
• 2H-1-benzopyran-3-propanoic acid, 7,8-dimethoxy-4-methyl-2-oxo-
• 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid

• MDL： MFCD12028776
• Inchi： 1S/C15H16O6/c1-8-9-4-6-11(19-2)14(20-3)13(9)21-15(18)10(8)5-7-12(16)17/h4,6H,5,7H2,1-3H3,(H,16,17)
• InChI Key： NSVIYXGOHRVGIX-UHFFFAOYSA-N
• SMILES： O1C(C(CCC(=O)O)=C(C)C2C=CC(=C(C1=2)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 455
• Topological Polar Surface Area: 82.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid

Latest Research on 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid (CAS: 1010922-55-0)

3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid (CAS: 1010922-55-0) is a coumarin derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involving this compound is its role as a modulator of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro and in vivo models to validate its efficacy, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another significant advancement was reported in a recent preprint on bioRxiv, where researchers explored the compound's anticancer properties. The study revealed that 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid induces apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. These findings were further supported by molecular docking studies, which highlighted the compound's high binding affinity for key proteins in this pathway.

From a synthetic chemistry perspective, efforts have been made to improve the yield and purity of 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid. A 2022 publication in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which significantly reduced the use of hazardous reagents and improved scalability. This methodological advancement is expected to facilitate further research and potential industrial applications of the compound.

In conclusion, 3-(7,8-Dimethoxy-4-methyl-2-oxo-2H-chromen-3-yl)-propanoic Acid (CAS: 1010922-55-0) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted biological activities and therapeutic potential, making it a compound of great interest for future studies. Researchers are encouraged to explore its applications in other disease models and to investigate its pharmacokinetic and toxicological profiles to accelerate its transition from bench to bedside.